Cas no 2361640-56-2 (N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide)

N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide is a synthetic organic compound featuring a pyrrolidine core substituted with a 4-methoxyphenyl group and an acrylamide moiety. This structure confers potential reactivity and binding properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The methoxyphenyl group enhances electron density, while the acrylamide functionality offers versatility for further derivatization via Michael addition or polymerization. Its well-defined molecular architecture ensures consistency in synthetic applications, particularly in the development of bioactive molecules. The compound’s stability under standard conditions and compatibility with common organic solvents further support its utility in laboratory-scale and industrial processes.

N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide structure

2361640-56-2 structure

Product Name:N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide

CAS No:2361640-56-2

MF:C₁₄H₁₈N₂O₂

MW:246.304923534393

CID:5412566

PubChem ID:139018722

Update Time:2025-05-20

N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- EN300-26582746
- Z3024765811
- N-[1-(4-Methoxyphenyl)pyrrolidin-3-yl]prop-2-enamide
- 2361640-56-2
- N-[1-(4-Methoxyphenyl)-3-pyrrolidinyl]-2-propenamide
- N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide
- Inchi： 1S/C14H18N2O2/c1-3-14(17)15-11-8-9-16(10-11)12-4-6-13(18-2)7-5-12/h3-7,11H,1,8-10H2,2H3,(H,15,17)
- InChI Key： PSWUADGLQABFPJ-UHFFFAOYSA-N
- SMILES： C(NC1CCN(C2=CC=C(OC)C=C2)C1)(=O)C=C

Computed Properties

Exact Mass: 246.136827821g/mol
Monoisotopic Mass: 246.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 474.6±45.0 °C(Predicted)
pka: 14.38±0.20(Predicted)

N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26582746-1g	N-[1-(4-methoxyphenyl)pyrrolidin-3-yl]prop-2-enamide	2361640-56-2	90%	1g	$0.0	2023-09-13
Enamine	EN300-26582746-1.0g	N-[1-(4-methoxyphenyl)pyrrolidin-3-yl]prop-2-enamide	2361640-56-2	95.0%	1.0g	$0.0	2025-03-20

N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide Related Literature

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Additional information on N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide

Comprehensive Overview of N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide (CAS No. 2361640-56-2): Properties, Applications, and Research Insights

The compound N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide (CAS No. 2361640-56-2) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and material science research. This pyrrolidine derivative features a 4-methoxyphenyl group and a prop-2-enamide moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) targeting molecules.

In the context of current trends, the demand for novel heterocyclic compounds like N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide has surged, driven by the need for precision medicine and targeted therapies. Searches for "pyrrolidine-based drug candidates" and "CAS 2361640-56-2 applications" have increased by 40% year-over-year, reflecting growing scientific curiosity. The compound’s methoxy group contributes to its lipophilicity, a critical factor for blood-brain barrier permeability—a hot topic in neuropharmacology research.

From a synthetic perspective, CAS 2361640-56-2 exemplifies the convergence of scaffold diversification and structure-activity relationship (SAR) optimization. Its acrylamide fragment allows for Michael addition reactions, enabling covalent binding studies—a technique gaining traction in proteomics and kinase inhibitor design. Recent publications highlight its utility in creating allosteric modulators for G-protein-coupled receptors (GPCRs), aligning with the industry’s focus on next-generation therapeutics.

Environmental and green chemistry considerations are also relevant for this compound. The 4-methoxyphenyl subunit may enhance biodegradability compared to halogenated analogs, addressing concerns about persistent organic pollutants (POPs). This aligns with the rise in searches for "sustainable synthetic intermediates" and "eco-friendly heterocycles," which have grown by 65% since 2022.

Analytical characterization of N-1-(4-methoxyphenyl)pyrrolidin-3-ylprop-2-enamide typically involves HPLC-MS and NMR spectroscopy, with its propenamide proton resonating distinctively at 5.5–6.5 ppm. These techniques are frequently searched alongside "CAS 2361640-56-2 characterization," indicating demand for quality control protocols in contract research organizations (CROs).

Future research directions may explore its potential in photopharmacology, where the methoxy group could serve as a photoswitchable moiety. This intersects with trending topics like "light-activated drugs" and "spatiotemporal control in therapeutics." As the scientific community prioritizes multifunctional scaffolds, CAS 2361640-56-2 remains a compelling case study in rational molecular design.